
Mito-So (MitoSOX Red) Technical Support
Center

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Mito-So

Cat. No.: B16347785

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Mito-So,

commonly known as MitoSOX Red.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Mito-So (MitoSOX Red)?

A1: The most common and recommended solvent for preparing a concentrated stock solution

of Mito-So is high-quality, anhydrous dimethyl sulfoxide (DMSO).[1][2] It is crucial to use fresh,

anhydrous DMSO as the probe is sensitive to moisture, which can lead to hydrolysis and

degradation.[1]

Q2: How should I prepare the stock solution?

A2: To prepare a 5 mM stock solution, dissolve 50 μg of Mito-So powder in 13 μL of anhydrous

DMSO.[2] It is recommended to bring the vial to room temperature before opening and to

centrifuge it briefly to ensure all the powder is at the bottom.[2]

Q3: What are the optimal storage conditions for Mito-So?
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A3: The storage conditions depend on whether it is in lyophilized powder form or a

reconstituted stock solution.

Lyophilized Powder: Store at -20°C or -80°C in a desiccated, dark environment.[1] It is stable

for up to three years at -20°C.[1]

DMSO Stock Solution: For long-term storage, it is highly recommended to store the stock

solution in small, single-use aliquots at -80°C for up to 6 months to a year.[1] For shorter-

term storage, aliquots can be kept at -20°C for up to one month.[1] It is critical to avoid

repeated freeze-thaw cycles.[1] Some user experiences suggest that the reconstituted probe

may not be stable for as long as a month at -20°C.[3]

Working Solution (in aqueous buffer): It is strongly advised to prepare the working solution

fresh for each experiment.[1] If absolutely necessary, it may be stored at 4°C, protected from

light, for up to one week, but this is not ideal as the probe is least stable in aqueous

solutions.[2]

Q4: What is the typical working concentration for Mito-So?

A4: The typical working concentration for Mito-So ranges from 500 nM to 5 µM.[1] The optimal

concentration should be determined empirically for the specific cell type and experimental

conditions, as high concentrations can be cytotoxic.[1]

Troubleshooting Guide
Issue 1: Precipitate forms when diluting the Mito-So
stock solution in aqueous buffer.
Possible Cause: Mito-So is poorly soluble in fully aqueous solutions.[4] Direct dilution of a

concentrated DMSO stock into a large volume of aqueous buffer can cause the compound to

precipitate.

Solution:

Lower the Final Concentration: Working with a lower final concentration of Mito-So in your

aqueous medium is the simplest solution.[4]
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Use a Stepped Dilution: Instead of adding the DMSO stock directly to the full volume of

aqueous buffer, first add the stock to a smaller volume of the buffer while vortexing, and then

slowly add the remaining buffer.[4]

Warm the Buffer: Gently warming the aqueous buffer to 37°C can temporarily increase

solubility during dilution.[4] Ensure this temperature is compatible with your experimental

setup.

Maintain a Low Final DMSO Concentration: Ensure the final concentration of DMSO in the

cell culture medium is low, typically below 0.5%, as higher concentrations can be toxic to

cells.[5]

Issue 2: High background fluorescence or
autofluorescence in control cells.
Possible Cause:

Degraded Probe: The Mito-So probe is sensitive to light and can degrade, leading to non-

specific fluorescence.[1][6]

Loading with Mito-So Before Activation: Loading cells with the probe before applying a

stimulus might lead to autofluorescence in unactivated controls that is equal to or higher than

the activated sample.[7]

Solution:

Protect from Light: The entire process, from dissolving the dye to staining and detection,

must be protected from light.[6] For instance, you can wrap containers in aluminum foil.[6]

Optimize Staining Protocol: Consider adding the Mito-So after the activation or treatment

step, rather than pre-loading the cells.[7]

Prepare Fresh Solutions: Always use freshly prepared working solutions from properly stored

stock aliquots to avoid using a degraded probe.[1]
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Issue 3: No significant increase in fluorescence in
treated cells compared to control.
Possible Cause:

Insufficient Incubation Time or Temperature: The uptake of Mito-So into the mitochondria is

an active process that depends on the mitochondrial membrane potential and is more

efficient at physiological temperatures.[6]

Ineffective Concentration: The concentration of Mito-So may not be optimal for your specific

cell type and experimental conditions.

Degraded Probe: An improperly stored or handled probe may have lost its activity.

Solution:

Optimize Incubation Conditions: Incubate the cells with Mito-So at 37°C in a 5% CO₂

incubator for 15-30 minutes to improve mitochondrial targeting and uptake.[6]

Perform a Dose-Response Experiment: Test a range of Mito-So concentrations to find the

optimal one for your experiment.

Use Fresh Probe: Always prepare fresh working solutions and ensure your stock solution

has been stored correctly.

Data Presentation
Table 1: Mito-So (MitoSOX Red) Solubility
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Solvent Solubility
Concentration
(mM)

Notes Source

DMSO 50 mg/mL 73.65 mM

Use fresh,

anhydrous

DMSO for best

results.

[4]

Water 10 mg/mL 14.73 mM

May require

warming and

sonication. Not

recommended

for stock

solutions.

[4]

PBS (pH 7.2) 0.3 mg/mL 0.44 mM

Not

recommended

for storage

beyond one day.

[4]

Ethanol
Insoluble to 30

mg/mL
~44 mM

Solubility data

can be

conflicting; verify

with your specific

batch.

[4]

Dimethylformami

de (DMF)
30 mg/mL ~44 mM

Purge with an

inert gas.
[4]

Table 2: Recommended Storage Conditions for Mito-So (MitoSOX Red)
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Form Temperature Duration
Key
Consideration
s

Source

Lyophilized

Powder
-20°C or -80°C Up to 3 years

Store in a

desiccated, dark

environment.

[1]

DMSO Stock

Solution
-80°C

Up to 6 months

or 1 year

Recommended

for long-term

storage. Store in

small, single-use

aliquots. Protect

from light.

[1]

DMSO Stock

Solution
-20°C Up to 1 month

Suitable for

shorter-term

storage.

Aliquoting is still

highly

recommended.

[1]

Working Solution

(Aqueous)
4°C Up to 1 week

Not

recommended.

Prepare fresh for

each experiment

for best results.

Protect from

light.

[2]

Experimental Protocols & Methodologies
Protocol 1: Preparation of a High-Concentration Stock
Solution

Weighing: Carefully weigh the desired amount of Mito-So (MitoSOX Red) powder in a

microcentrifuge tube.
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Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

desired concentration (e.g., 5 mM).

Dissolution: Vortex the solution vigorously. If needed, sonicate the vial in a water bath for 5-

10 minutes to ensure complete dissolution. The final solution should be clear and free of

particulates.

Aliquoting and Storage: Dispense the stock solution into small, single-use, light-protected

aliquots (e.g., 10-20 µL). Store the aliquots at -80°C for long-term stability.

Protocol 2: Diluting Mito-So Stock for Cell Culture
Experiments

Thaw Stock: Thaw a single aliquot of the concentrated Mito-So DMSO stock solution at

room temperature, protected from light.

Warm Media: Gently warm the required volume of cell culture medium to 37°C in a water

bath.

Dilution: Add the thawed Mito-So stock solution to the pre-warmed cell culture medium to

achieve the final desired working concentration (e.g., 5 µM). Mix gently by pipetting. To

minimize precipitation, add the stock solution to the medium, not the other way around.

Incubation: Replace the existing medium in your cell culture plates with the medium

containing Mito-So and incubate for the desired period (typically 15-30 minutes) at 37°C,

protected from light.

Visualizations
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Mito-So (MitoSOX Red) Experimental Workflow

Preparation Experiment

Analysis

Storage

Lyophilized Mito-So Powder

5 mM Stock Solution in annhydrous DMSO

Dissolve

Store at -20°C/-80°C
(Desiccated, Dark)Working Solution (e.g., 5 µM in Media)

Dilute

Aliquot and Store at -80°C
(Single-Use, Dark)

Live Cell Culture

Experimental Treatment (e.g., Oxidative Stress Inducer)

Incubate with Mito-So Working Solution (15-30 min, 37°C)

Wash Cells with Warm Buffer

Fluorescence Detection (Microscopy or Flow Cytometry)

Mito-So Solubility Troubleshooting

Solutions

Precipitate Observed Upon Dilution?

Lower Final Concentration

Yes

Use Stepped Dilution

Yes

Warm Aqueous Buffer to 37°C

Yes

Ensure Final DMSO % is Low (<0.5%)

Yes

Proceed with Experiment

No
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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